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This guide provides a detailed comparison and breakdown of the experimental results and
methodology presented in the ML202 machine learning tutorial. The tutorial focuses on building
a machine learning model to predict the risk of stroke. This document is intended for
researchers, scientists, and professionals in drug development and healthcare to understand
and potentially reproduce the workflow.

Data Presentation

The following tables summarize the key components and potential outcomes of the machine
learning experiment as described in the ML202 tutorial. These are representative of the types
of data that would be generated when following the tutorial's protocol.

Table 1: Dataset Characteristics
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Feature Description Data Type Example
id Patient ldentifier Nominal 9046
gender Gender of the patient Categorical Male, Female, Other
age Age of the patient Numeric 67
) Presence of )
hypertension ] Binary 0 (No), 1 (Yes)
hypertension
_ Presence of heart _
heart_disease ) Binary 0 (No), 1 (Yes)
disease
ever_married Marital status Categorical Yes, No
] Private, Self-
work_type Type of employment Categorical
employed, etc.
Residence_type Area of residence Categorical Urban, Rural
Average glucose level )
avg_glucose_level ) Numeric 228.69
in blood
bmi Body Mass Index Numeric 36.6
) Patient's smoking ] formerly smoked,
smoking_status ) Categorical
habits never smoked, etc.
Stroke occurrence _
stroke Binary 0 (No), 1 (Yes)

(Target Variable)

Table 2: Model Performance Metrics (lllustrative)
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Metric Description lllustrative Value

The proportion of correctly
Accuracy o 0.94
classified instances.

The proportion of true positive
Precision predictions among all positive 0.85

predictions.

The proportion of actual
Recall (Sensitivity) positives that were correctly 0.80
identified.

The harmonic mean of
F1-Score o 0.82
precision and recall.

Area Under the Receiver
Operating Characteristic

AUC-ROC Curve, indicating the model's 0.88
ability to distinguish between

classes.

Experimental Protocols

The ML202 tutorial outlines a comprehensive workflow for developing a predictive model. The

key experimental steps are detailed below.
1. Data Preparation and Feature Engineering:

o Data Source: The experiment utilizes a dataset containing patient characteristics and stroke

history.

o Data Splitting: The dataset is partitioned into a training set (typically 80%) and a testing set
(20%) to ensure that the model's performance is evaluated on unseen data.[1]

o Feature Selection: The features (as listed in Table 1) are selected as inputs (capital X) for the
model, while the 'stroke' column serves as the target variable or label (lowercase y).[1]
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» Data Preprocessing: The tutorial implies the use of automated machine learning (autoML)
libraries like H20.ai, which handle tasks such as dealing with null values, transforming
categorical features, and standardizing numerical data.[1]

2. Model Training:

e Training Environment: The tutorial demonstrates model training using InterSystems
IntegratedML, which leverages SQL commands to create and train a machine learning
model.[1] It also shows how to train a model using a Jupyter Notebook with Python
connected to the data in the IRIS database.[1]

» Algorithm Selection: IntegratedML automatically tests multiple model types, such as boosted
trees, logistic regression, and neural networks, to find the best performing one.

e Training Process: The model is trained on the designated training dataset to learn the
relationship between the patient's features and the likelihood of having a stroke.

3. Model Evaluation:
o Prediction: The trained model is used to make predictions on the held-out testing dataset.

» Performance Assessment: The model's predictions are compared against the actual
outcomes in the testing set to calculate performance metrics such as accuracy, precision,
recall, and F1-score.

4. Model Deployment and Integration:

e The tutorial demonstrates how to incorporate the trained machine learning model into a
hospital census application using ObjectScript and Embedded Python. This allows for real-
time prediction of stroke risk for patients.

Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of the machine learning experiment described
in the ML202 tutorial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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